Cas no 80172-04-9 (1,2,3-Trifluoro-5-(trifluoromethyl)benzene)

1,2,3-Trifluoro-5-(trifluoromethyl)benzene structure
80172-04-9 structure
Product name:1,2,3-Trifluoro-5-(trifluoromethyl)benzene
CAS No:80172-04-9
MF:C7H2F6
MW:200.081202983856
MDL:MFCD00153280
CID:720787
PubChem ID:2777014

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Trifluoro-5-(trifluoromethyl)benzene
    • 3, 4, 5-trifluorobenzotrifluoride
    • 3,4,.5-trifluorobenzotrifluoride
    • Benzene,1,2,3-trifluoro-5-(trifluoromethyl)-
    • 1,2,3-trifluoro-5-trifluoromethylbenzene
    • 3,4,5-TRIFLUOROBENZOTRIFLUORIDE
    • AK126377
    • 1,2,3-trifluoro-5-trifluoromethyl-benzene
    • PubChem1660
    • PC7284T
    • WIMUDCCCIFLMQO-UHFFFAOYSA-N
    • 3,4,5-trifluoro-benzotrifluoride
    • 3,4,5 - Trifluorobenzotrifluoride
    • SBB092556
    • 9937AE
    • VZ25424
    • FCH1320992
    • AX8010136
    • TR-
    • 1,2,3-Trifluoro-5-(trifluoromethyl)benzene (ACI)
    • α,α,α,3,4,5-Hexafluorotoluene
    • FT-0614141
    • A839860
    • MFCD00153280
    • AC-24492
    • N10402
    • AMY12477
    • AKOS015890330
    • SCHEMBL2005442
    • C7H2F6
    • CS-0121718
    • DTXSID60380330
    • 80172-04-9
    • DS-5212
    • MDL： MFCD00153280
    • Inchi： 1S/C7H2F6/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
    • InChI Key： WIMUDCCCIFLMQO-UHFFFAOYSA-N
    • SMILES： FC1C(F)=C(F)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 200.00600
  • Monoisotopic Mass: 200.00606904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0
  • XLogP3: 3.1
  • Surface Charge: 0

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.12270

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JN588-5g
1,2,3-Trifluoro-5-(trifluoromethyl)benzene
 80172-04-9 98%
5g
 930CNY 2021-05-08
Oakwood
007493-1g
3,4,5-Trifluorobenzotrifluoride
 80172-04-9 97%
1g
 $29.00 2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JN588-200mg
1,2,3-Trifluoro-5-(trifluoromethyl)benzene
 80172-04-9 98%
200mg
 ¥62.2 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003639-1g
1,2,3-Trifluoro-5-(trifluoromethyl)benzene
 80172-04-9 97%
1g
 600.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003639-1g
1,2,3-Trifluoro-5-(trifluoromethyl)benzene
 80172-04-9 97%
1g
 600CNY 2021-05-08
Oakwood
007493-5g
3,4,5-Trifluorobenzotrifluoride
 80172-04-9 97%
5g
 $89.00 2024-07-19
Oakwood
007493-25g
3,4,5-Trifluorobenzotrifluoride
 80172-04-9 97%
25g
 $310.00 2024-07-19
Aaron
AR005D8Y-1g
1,2,3-Trifluoro-5-(trifluoromethyl)benzene
 80172-04-9 98%
1g
 $131.00 2023-12-13
A2B Chem LLC
AC49350-25g
3,4,5-Trifluorobenzotrifluoride
 80172-04-9 97%
25g
 $310.00 2024-04-19
A2B Chem LLC
AC49350-5g
3,4,5-Trifluorobenzotrifluoride
 80172-04-9 97%
5g
 $89.00 2024-04-19

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Production Method

Synthetic Circuit 1

2923-18-4 2923-18-4
143418-49-9 143418-49-9
80172-04-9 80172-04-9
Reaction Conditions
1.1 Reagents: Tripotassium phosphate ,  Potassium fluoride Catalysts: Zinc oxide (ZnO) (gold nanoparticle modified) Solvents: Dimethylformamide ,  Water ;  48 h, rt
Reference
Au@ZnO Core-Shell: Scalable Photocatalytic Trifluoromethylation Using CF3CO2Na as an Inexpensive Reagent under Visible Light Irradiation
Bazyar, Zahra; et al, Organic Process Research & Development, 2019, 23(11), 2345-2353

Synthetic Circuit 2

121602-93-5 121602-93-5
80172-04-9 80172-04-9
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Pyridine N-oxide Catalysts: Palladium ,  Gold (Au supported on ZnO nanoparticles) Solvents: Acetonitrile ;  24 h, rt
Reference
Au-Pd@ZnO alloy nanoparticles: a promising heterogeneous photocatalyst toward decarboxylative trifluoromethylation under visible-light irradiation
Bazyar, Zahra; et al, New Journal of Chemistry, 2022, 46(31), 14903-14909

Synthetic Circuit 3

393-76-0 393-76-0
80172-04-9 80172-04-9
Reaction Conditions
Reference
Halo aromatic compounds
, European Patent Organization, , ,

Synthetic Circuit 4

77227-81-7 77227-81-7
80172-04-9 80172-04-9
Reaction Conditions
Reference
Halo aromatic compounds
, European Patent Organization, , ,

Synthetic Circuit 5

393-75-9 393-75-9
80172-04-9 80172-04-9
Reaction Conditions
Reference
Halo aromatic compounds
, European Patent Organization, , ,

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Raw materials

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Preparation Products

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Related Literature

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